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Compound of Interest

Compound Name: CI Vat green 1

CAS No.: 113255-70-2

Cat. No.: B15550405

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CI Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic organic dye belonging to

the violanthrone class.[1][2] Historically, its primary application has been in the textile industry

for dyeing cellulosic fibers, where it is valued for its vibrant color and high fastness.[3][4]

However, its unique chemical structure and properties, such as photocatalytic activity and

potential for free radical generation, have opened up new avenues for its application in

advanced materials science.[5] This document provides detailed application notes and

experimental protocols for the use of CI Vat Green 1 in functionalized textiles, photocatalysis,

and explores its potential in emerging fields like organic electronics and biomedicine.

Chemical and Physical Properties
A summary of the key properties of CI Vat Green 1 is presented in the table below.
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Property Value Reference

CI Name Vat Green 1 [2]

CI Number 59825 [1]

CAS Number 128-58-5 [6]

Molecular Formula C₃₆H₂₀O₄ [6]

Molecular Weight 516.54 g/mol [6]

Appearance Dark green powder [3]

Solubility

Insoluble in water, ethanol,

chloroform, and toluene.

Slightly soluble in acetone, o-

chlorophenol, nitrobenzene,

and pyridine (when heated).

Soluble in hot 1,2,3,4-

tetrahydronaphthalene.

[3]

Application 1: Functionalized Textiles
CI Vat Green 1 can be used to impart novel functionalities to textiles, such as improved

dyeability on modified substrates and enhanced durability.

Protocol for Dyeing of Gamma-Irradiated Cellulosic
Fabric
This protocol describes the application of CI Vat Green 1 to cellulosic fabric that has been pre-

treated with gamma irradiation to enhance dye uptake and fastness properties.[7]

Materials:

CI Vat Green 1 dye

Scoured and bleached cellulosic fabric (e.g., cotton)

Sodium hydrosulfite (Na₂S₂O₄)
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Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Deionized water

Gamma radiation source

Experimental Workflow:

Fabric Preparation Vat Dyeing

Post-Treatment

Scour and bleach cellulosic fabric

Irradiate fabric with gamma source (6 kGy)

Reduce CI Vat Green 1 with NaOH and Na₂S₂O₄

Immerse irradiated fabric in leuco-vat solution

Oxidize the dyed fabric with H₂O₂

Rinse with deionized water

Air dry the functionalized fabric

Click to download full resolution via product page

Caption: Workflow for the functionalization of cellulosic fabric with CI Vat Green 1.

Procedure:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ci-vat-green-1-in-materials-science
https://www.benchchem.com/product/b15550405/docs?utm_src=pdf-body#application-notes-and-protocols-for-ci-vat-green-1-in-materials-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabric Preparation: Scour and bleach the cellulosic fabric to remove impurities.

Gamma Irradiation: Expose the fabric to a 6 kGy dose of gamma radiation.[7]

Dye Bath Preparation (Vatting):

Prepare a dye bath with the desired concentration of CI Vat Green 1.

Add sodium hydroxide and sodium hydrosulfite to reduce the insoluble dye into its water-

soluble leuco form. The solution will turn blue.[3]

Dyeing:

Immerse the gamma-irradiated fabric into the leuco-vat dye bath.

Maintain the dyeing temperature at 75°C for 1 hour at a pH of 11.[7]

Oxidation:

Remove the fabric from the dye bath and expose it to air to allow for initial oxidation.

Treat the fabric with a hydrogen peroxide solution to fully oxidize the leuco dye back to its

insoluble form within the fibers.[7]

Post-Treatment:

Thoroughly rinse the dyed fabric with deionized water to remove any unfixed dye.

Air dry the functionalized fabric.

Quantitative Data:
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Parameter
Optimized
Condition

Result Reference

Gamma Irradiation

Dose
6 kGy

Effective for improving

dyeing behavior
[7]

Dyeing Temperature 75°C Good color strength [7]

Dyeing Time 1 hour Good color strength [7]

Dyeing pH 11 Good color strength [7]

Color Fastness to

Light
-

Significantly improved

on irradiated fabric
[7]

Color Fastness to

Washing
-

Significantly improved

on irradiated fabric
[7]

Color Fastness to

Rubbing
-

Significantly improved

on irradiated fabric
[7]

Application 2: Photocatalysis for Pollutant
Degradation
CI Vat Green 1 has demonstrated photocatalytic activity, making it a candidate for the

degradation of organic pollutants in wastewater under UV or visible light irradiation.[5]

Protocol for Photocatalytic Degradation of Organic
Pollutants
This protocol outlines a general procedure for evaluating the photocatalytic efficiency of CI Vat
Green 1 for the degradation of a model organic pollutant.

Materials:

CI Vat Green 1

Model organic pollutant (e.g., Methylene Blue, Rhodamine B)
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Deionized water

UV lamp or Xenon lamp

Photoreactor

UV-Vis Spectrophotometer

Experimental Workflow:

Preparation Photocatalytic Reaction

Analysis

Prepare aqueous solution of model pollutant

Add CI Vat Green 1 to the solution

Stir in dark for adsorption-desorption equilibrium

Irradiate with UV/Visible light source

Collect aliquots at regular time intervals

Analyze pollutant concentration using UV-Vis spectroscopy

Determine degradation kinetics

Click to download full resolution via product page

Caption: Experimental workflow for photocatalytic degradation of organic pollutants.

Procedure:
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Solution Preparation: Prepare a stock solution of the model organic pollutant in deionized

water at a known concentration.

Catalyst Addition: Add a specific amount of CI Vat Green 1 to the pollutant solution in a

photoreactor.

Equilibration: Stir the suspension in the dark for a period (e.g., 30-60 minutes) to establish

adsorption-desorption equilibrium between the dye and the pollutant.

Photocatalytic Reaction:

Irradiate the suspension using a UV or Xenon lamp.

Maintain constant stirring throughout the experiment.

Sampling and Analysis:

Withdraw aliquots of the suspension at regular time intervals.

Centrifuge or filter the aliquots to remove the catalyst particles.

Measure the absorbance of the supernatant at the maximum wavelength of the pollutant

using a UV-Vis spectrophotometer.

Data Analysis:

Calculate the degradation efficiency at each time point.

Determine the reaction kinetics, which often follows a pseudo-first-order model.[1]

Quantitative Data:

The photodegradation of Vat Green 1 itself has been studied, and the kinetics were found to

follow a pseudo-first-order model under different light sources.
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Light Source
Pseudo-First-Order Rate
Constant (k)

Reference

Sunlight Varies with conditions [1]

UV Lamp
Varies with lamp power and

distance
[1]

Xenon Lamp
Varies with lamp power and

distance
[1]

Emerging Applications in Materials Science
While detailed protocols and extensive data are still emerging, CI Vat Green 1 and other vat

dyes show promise in advanced materials science applications.

Dye-Sensitized Solar Cells (DSSCs)
Vat dyes are being explored as sensitizers in DSSCs due to their strong light absorption in the

visible spectrum and electrochemical properties. A general protocol for fabricating a DSSC is

outlined below, which could be adapted for CI Vat Green 1.

Hypothetical Experimental Workflow for DSSC Fabrication:
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Photoanode Preparation

Cell Assembly

Characterization

Deposit TiO₂ paste on conductive glass

Sinter the TiO₂ film

Soak in CI Vat Green 1 solution

Assemble photoanode and cathode with a spacer

Prepare counter electrode (e.g., Pt-coated glass)

Inject electrolyte

Measure current-voltage (I-V) characteristics

Click to download full resolution via product page

Caption: General workflow for the fabrication of a dye-sensitized solar cell.

Organic Semiconductors
Vat dyes are being investigated as organic semiconductors for applications in devices like

organic field-effect transistors (OFETs). Their planar molecular structure and potential for π-π

stacking are advantageous for charge transport. A general fabrication process for a bottom-

gate, top-contact OFET is described, which could be explored with CI Vat Green 1.
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Hypothetical Experimental Workflow for OFET Fabrication:

Substrate Preparation

Thin Film Deposition

Characterization

Clean Si/SiO₂ substrate

Treat dielectric surface (optional)

Deposit CI Vat Green 1 thin film

Deposit source/drain electrodes

Measure transistor characteristics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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